Cas no 1805217-51-9 (3-Bromo-2-methyl-6-nitromandelic acid)

• Product Name: 3-Bromo-2-methyl-6-nitromandelic acid
• CAS No: 1805217-51-9
• MF: C₉H₈BrNO₅
• MW: 290.06752204895
• CID: 4942557
• Update Time: 2025-05-22

3-Bromo-2-methyl-6-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-6-nitromandelic acid

• Inchi： 1S/C9H8BrNO5/c1-4-5(10)2-3-6(11(15)16)7(4)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： HPEGUYPWYORQIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(C(=O)O)O)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Additional information on 3-Bromo-2-methyl-6-nitromandelic acid

3-Bromo-2-methyl-6-nitromandelic Acid (CAS No. 1805217-51-9): Properties, Applications, and Market Insights

3-Bromo-2-methyl-6-nitromandelic acid (CAS No. 1805217-51-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its unique bromine and nitro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and agrochemical development.

The molecular structure of 3-Bromo-2-methyl-6-nitromandelic acid features a mandelic acid backbone substituted with a bromine atom at the 3-position, a methyl group at the 2-position, and a nitro group at the 6-position. This combination of substituents imparts distinct chemical properties, making it a valuable building block in organic synthesis. The compound's CAS number 1805217-51-9 is frequently searched in chemical databases, reflecting its growing importance in research and industrial applications.

One of the most common questions about 3-Bromo-2-methyl-6-nitromandelic acid relates to its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions involving bromination and nitration of appropriate precursors. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing waste and improving yields. These developments align with the current industry focus on sustainable chemical processes and environmentally friendly synthesis.

In pharmaceutical research, 3-Bromo-2-methyl-6-nitromandelic acid has shown promise as a key intermediate in the development of novel therapeutic agents. Its structural features make it particularly useful for creating compounds with potential anti-inflammatory and antimicrobial properties. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups allows for diverse chemical modifications, enabling medicinal chemists to fine-tune biological activity.

The agrochemical industry has also shown interest in derivatives of 3-Bromo-2-methyl-6-nitromandelic acid, particularly for developing new crop protection agents. The compound's structural complexity offers opportunities to create molecules with specific modes of action against agricultural pests. This application has become increasingly relevant as the global demand for sustainable agriculture solutions continues to rise.

From a market perspective, the demand for 3-Bromo-2-methyl-6-nitromandelic acid (CAS No. 1805217-51-9) has been steadily growing, particularly in regions with strong pharmaceutical and agrochemical sectors. Suppliers and manufacturers are responding to this demand by improving production scalability and purity standards. The compound is now more readily available from specialty chemical providers, though its price remains relatively high due to the complexity of its synthesis.

Analytical characterization of 3-Bromo-2-methyl-6-nitromandelic acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for ensuring the compound's purity and verifying its structure, which is particularly important for research applications. Recent publications have described improved analytical protocols that provide more accurate quantification of this compound in complex mixtures.

Storage and handling of 3-Bromo-2-methyl-6-nitromandelic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, in line with general laboratory safety protocols.

Future research directions for 3-Bromo-2-methyl-6-nitromandelic acid include exploring its potential in catalysis and material science applications. Some studies suggest that derivatives of this compound could serve as ligands in transition metal catalysts or as building blocks for functional materials. These emerging applications could further expand the market for this versatile chemical intermediate.

For researchers considering working with 3-Bromo-2-methyl-6-nitromandelic acid, it's important to consult recent literature to stay updated on the latest synthetic methods and applications. The compound's unique properties continue to inspire innovative uses across multiple scientific disciplines, making it a fascinating subject for both academic and industrial research.